Cas no 879131-41-6 (Pyrazinecarboxamide, N-(3,4-dichlorophenyl)-5-(1,1-dimethylethyl)-)

• Product Name: Pyrazinecarboxamide, N-(3,4-dichlorophenyl)-5-(1,1-dimethylethyl)-
• CAS No: 879131-41-6
• MF: C₁₅H₁₅Cl₂N₃O
• MW: 324.205101251602
• CID: 650703
• PubChem ID: 16072431
• Update Time: 2025-04-19

Pyrazinecarboxamide, N-(3,4-dichlorophenyl)-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazinecarboxamide, N-(3,4-dichlorophenyl)-5-(1,1-dimethylethyl)-
• 5-tert-butyl-N-(3,4-dichlorophenyl)pyrazine-2-carboxamide
• 879131-41-6
• 5-tert-Butyl-pyrazine-2-carboxylic acid (3,4-dichloro-phenyl)-amide
• DTXSID40581767

• Inchi： 1S/C15H15Cl2N3O/c1-15(2,3)13-8-18-12(7-19-13)14(21)20-9-4-5-10(16)11(17)6-9/h4-8H,1-3H3,(H,20,21)
• InChI Key： ZTEMAJYUYBLQIJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(C1=CN=C(C=N1)C(C)(C)C)=O)Cl

Computed Properties

• Exact Mass: 323.0592175g/mol
• Monoisotopic Mass: 323.0592175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.9Ų